Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate

• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol
• IUPAC Name: methyl 4-(4-benzoylpiperazin-1-yl)-3-[[2-(4-methylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C28H29N3O5/c1-20-8-11-23(12-9-20)36-19-26(32)29-24-18-22(28(34)35-2)10-13-25(24)30-14-16-31(17-15-30)27(33)21-6-4-3-5-7-21/h3-13,18H,14-17,19H2,1-2H3,(H,29,32)
• InChI Key: APQXFUVXIHLNHK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4

Description

Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate is a chemical compound that belongs to the family of piperazine derivatives. It is a potential drug candidate that has been extensively studied for its therapeutic applications in various diseases.

Mechanism of Action

Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate acts by inhibiting the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are responsible for the breakdown of neurotransmitters in the brain. It also inhibits the activity of certain proteins such as beta-secretase and gamma-secretase, which are involved in the formation of amyloid-beta plaques.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It can increase the levels of neurotransmitters such as acetylcholine, which is responsible for cognitive function. It can also decrease the levels of amyloid-beta plaques, which are responsible for the development of Alzheimer's disease. It has also been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate has several advantages for lab experiments. It is a potent drug candidate that exhibits various therapeutic applications. It has been extensively studied, and its mechanism of action is well understood. However, it also has certain limitations, such as its toxicity and solubility issues, which can affect its efficacy in certain experiments.

Future Directions

The future directions for the study of Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate include the development of more efficient synthesis methods, the study of its efficacy in different diseases, and the exploration of its potential as a drug candidate. Further studies can also focus on the optimization of its pharmacokinetic properties and the identification of its potential side effects.
Conclusion:
This compound is a potential drug candidate that exhibits various therapeutic applications. Its mechanism of action is well understood, and it has been extensively studied for its efficacy in different diseases. However, its efficacy can be affected by certain limitations such as toxicity and solubility issues. Further studies are required to optimize its pharmacokinetic properties and identify its potential side effects.

Synthesis Methods

Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate can be synthesized by the reaction of 4-(4-benzoyl-1-piperazinyl)benzoic acid with 4-methylphenoxyacetic acid chloride in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide in the presence of a base to obtain the final product.

Scientific Research Applications

Methyl 4-(4-benzoyl-1-piperazinyl)-3-{[(4-methylphenoxy)acetyl]amino}benzoate has been extensively studied for its therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells. It also has neuroprotective effects and can prevent the formation of amyloid-beta plaques, which are responsible for the development of Alzheimer's disease.